Cas no 1261859-05-5 (4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone)

• Product Name: 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone
• CAS No: 1261859-05-5
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4989499
• Update Time: 2025-06-08

4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrClF2O2/c1-5(12)9(15)6-2-3-7(11)8(4-6)16-10(13)14/h2-5,10H,1H3
• InChI Key： GRLCFKNIRPMWRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(F)F)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone

Chemical Profile of 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone (CAS No. 1261859-05-5)

4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone, identified by its CAS number 1261859-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propiophenones, which are versatile intermediates widely utilized in the synthesis of various bioactive molecules. The structural features of this molecule, including the presence of bromo, chloro, and difluoromethoxy substituents, make it a valuable scaffold for further functionalization and derivatization, enabling the development of novel therapeutic agents.

The unique combination of halogen atoms and functional groups in 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone imparts distinct reactivity patterns that are exploited in synthetic chemistry. The bromo and chloro groups serve as excellent leaving groups in nucleophilic substitution reactions, while the difluoromethoxy moiety introduces electronic and steric effects that can modulate the biological activity of derived compounds. These characteristics have made this compound a focal point for researchers exploring new drug candidates, particularly in the areas of oncology and anti-inflammatory therapies.

Recent advancements in medicinal chemistry have highlighted the potential of 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The propiophenone core provides a rigid framework that can be fine-tuned to interact with specific protein targets, while the halogenated substituents allow for selective modifications that enhance binding affinity and reduce off-target effects.

In addition to its role in kinase inhibition, 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone has been explored in the development of antimicrobial agents. The introduction of fluorine atoms into pharmaceutical molecules is well-documented for improving metabolic stability and bioavailability. The difluoromethoxy group, in particular, has been shown to enhance the efficacy of certain antimicrobial compounds by increasing their lipophilicity and cell membrane permeability. This property makes it an attractive modification for designing next-generation antibiotics that can overcome resistance mechanisms.

The synthesis of 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the bromination and chlorination of a precursor phenol derivative, followed by protection-deprotection strategies to introduce the difluoromethoxy group at the desired position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These methodologies underscore the compound's importance as a building block in modern synthetic organic chemistry.

From a computational chemistry perspective, 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the halogen substituents enhances hydrogen bonding capabilities, which is crucial for drug-receptor binding. Furthermore, density functional theory (DFT) simulations have predicted optimal conformations for this compound that maximize its pharmacological activity. Such insights are invaluable for guiding experimental efforts in drug discovery.

The pharmaceutical industry has shown particular interest in 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone due to its potential as a lead compound for further optimization. Several academic laboratories and biotechnology companies have reported novel derivatives derived from this scaffold that exhibit promising preclinical results. For example, modifications involving additional fluorine substitutions or nitrogen-containing heterocycles have led to compounds with enhanced potency against specific disease pathways. These findings highlight the versatility and utility of this intermediate in generating structurally diverse libraries for high-throughput screening.

Regulatory considerations also play a significant role in the development and application of 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone. As an intermediate used in drug synthesis, it must comply with stringent quality control standards to ensure safety and efficacy. Manufacturers adhere to Good Manufacturing Practices (GMP) to maintain consistency in production processes, while researchers conduct rigorous toxicological assessments to evaluate potential side effects. These measures are essential for translating laboratory discoveries into clinically viable therapeutics.

The future prospects of 4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone are promising, with ongoing research exploring new synthetic routes and applications. Innovations in green chemistry aim to develop more sustainable methods for producing this compound, reducing waste and energy consumption without compromising yield or purity. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches to uncover novel pharmacological uses for this versatile intermediate.

In conclusion,4'-Bromo-2-chloro-3'-(difluoromethoxy)propiophenone (CAS No. 1261859-05-5) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug development underscores its importance across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies,this compound is poised to remain at the forefront of medicinal chemistry innovation.